Cas no 1784136-96-4 (4-Chloro-6-methyl-1h-indole-2-carboxylic acid)

• Product Name: 4-Chloro-6-methyl-1h-indole-2-carboxylic acid
• CAS No: 1784136-96-4
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 5561506
• PubChem ID: 84076433
• Update Time: 2025-06-11

4-Chloro-6-methyl-1h-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-1h-indole-2-carboxylic acid
• 1784136-96-4
• EN300-1657563
• 4-Chloro-6-methyl-1h-indole-2-carboxylic acid

• Inchi： 1S/C10H8ClNO2/c1-5-2-7(11)6-4-9(10(13)14)12-8(6)3-5/h2-4,12H,1H3,(H,13,14)
• InChI Key： UKUABXYGVUMVPX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC2=C1C=C(C(=O)O)N2

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-Chloro-6-methyl-1h-indole-2-carboxylic acid

Recent Advances in the Study of 4-Chloro-6-methyl-1H-indole-2-carboxylic acid (CAS: 1784136-96-4)

The compound 4-Chloro-6-methyl-1H-indole-2-carboxylic acid (CAS: 1784136-96-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory and oncogenic pathways. Recent studies have explored its potential as a scaffold for the development of novel therapeutic agents, leveraging its unique chemical properties and structural versatility.

One of the most notable applications of 4-Chloro-6-methyl-1H-indole-2-carboxylic acid is in the design of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective kinase inhibitors, which showed promising activity against cancer cell lines. The study highlighted the compound's ability to form stable interactions with the ATP-binding site of kinases, making it a valuable tool for drug discovery.

In addition to its role in kinase inhibition, recent research has also investigated the anti-inflammatory properties of derivatives derived from 4-Chloro-6-methyl-1H-indole-2-carboxylic acid. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that certain modifications of the indole core led to compounds with potent inhibitory effects on pro-inflammatory cytokines. These findings suggest potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of 4-Chloro-6-methyl-1H-indole-2-carboxylic acid derivatives have also been a focus of recent methodological advancements. A study published in Organic Letters in early 2024 introduced a novel catalytic system for the efficient functionalization of the indole ring, enabling the rapid generation of diverse analogs for biological screening. This methodological breakthrough has significantly accelerated the exploration of structure-activity relationships (SAR) for this compound class.

Despite these promising developments, challenges remain in the clinical translation of 4-Chloro-6-methyl-1H-indole-2-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. However, the compound's versatility and the growing body of research supporting its pharmacological potential make it a compelling candidate for future drug development efforts.

In conclusion, 4-Chloro-6-methyl-1H-indole-2-carboxylic acid (CAS: 1784136-96-4) represents a valuable scaffold in medicinal chemistry, with recent studies underscoring its potential in both oncology and inflammation research. Continued exploration of its derivatives and their biological activities is likely to yield new therapeutic candidates in the coming years.